Cas no 228418-45-9 (Methyl 2-nitro-4-(trifluoromethyl)benzoate)

Methyl 2-nitro-4-(trifluoromethyl)benzoate is a fluorinated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a nitro group and a trifluoromethyl substituent—enhance its reactivity, making it valuable for electrophilic aromatic substitution and nucleophilic displacement reactions. The electron-withdrawing properties of the trifluoromethyl group improve stability and influence regioselectivity in derivatization processes. This compound is particularly useful in the preparation of agrochemicals, dyes, and bioactive molecules due to its ability to introduce both nitro and trifluoromethyl functionalities into target structures. Its high purity and consistent performance make it a reliable reagent for research and industrial applications.
Methyl 2-nitro-4-(trifluoromethyl)benzoate structure
228418-45-9 structure
Product Name:Methyl 2-nitro-4-(trifluoromethyl)benzoate
CAS No:228418-45-9
MF:C9H6F3NO4
MW:249.143453121185
MDL:MFCD08282772
CID:843197
PubChem ID:11276727
Update Time:2025-05-27

Methyl 2-nitro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-nitro-4-(trifluoromethyl)benzoate
    • Benzoic acid, 2-nitro-4-(trifluoromethyl)-, methyl ester
    • 2-nitro-4-trifluoromethylbenzoic acid methyl ester
    • methyl 2-nitro-4-trifluoromethylbenzoate
    • PC7828
    • 228418-45-9
    • SY024500
    • Methyl 2-Nitro4-trifluoromethylbenzoate
    • METHYL2-NITRO-4-(TRIFLUOROMETHYL)BENZOATE
    • 2-Nitro-4-trifluoromethylbenzoic Acid Methyl Ester; Methyl 2-Nitro-4-trifluoromethylbenzoate
    • AKOS015995350
    • DA-07900
    • Z1273985461
    • 2-nitro-4-trifluoromethyl-benzoic acid methyl ester
    • AS-9388
    • Methyl 2-Nitro-4 trifluoromethylbenzoate
    • SCHEMBL1450704
    • CS-0094440
    • MFCD08282772
    • DTXSID70460955
    • CK2217
    • 2-NITRO-4-(TRIFLUOROMETHYL)BENZOATE
    • MDL： MFCD08282772
    • Inchi： 1S/C9H6F3NO4/c1-17-8(14)6-3-2-5(9(10,11)12)4-7(6)13(15)16/h2-4H,1H3
    • InChI Key： WYTRZKAYPKZGCN-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(C(=O)OC)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 249.02500
  • Monoisotopic Mass: 249.02489216g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.442
  • Melting Point: No data available
  • Boiling Point: 272 ºC
  • Flash Point: 118 ºC
  • Refractive Index: 1.485
  • PSA: 72.12000
  • LogP: 2.92340
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-nitro-4-(trifluoromethyl)benzoate Security Information

Methyl 2-nitro-4-(trifluoromethyl)benzoate Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 2-nitro-4-(trifluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Chemenu
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Fluorochem
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Alichem
A015008295-250mg
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Alichem
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Alichem
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Methyl 2-nitro-4-(trifluoromethyl)benzoate Production Method

Methyl 2-nitro-4-(trifluoromethyl)benzoate Related Literature

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